Cas no 779335-05-6 (5-Carboxylthiophene-2-boronic acid pinacol ester)

5-Carboxylthiophene-2-boronic acid pinacol ester structure
779335-05-6 structure
Product Name:5-Carboxylthiophene-2-boronic acid pinacol ester
CAS No:779335-05-6
MF:C11H15BO4S
MW:254.110402345657
MDL:MFCD09952060
CID:553479
PubChem ID:329764932
Update Time:2025-04-19

5-Carboxylthiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
    • 2-Thiophenecarboxylicacid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 5-Carboxylthiophene-2-boronic acid pinacol ester
    • 5-Carboxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
    • 5-Carboxy-2-thienylboronic acid pinacol ester
    • PubChem23512
    • YLZRZHOUXZZBTF-UHFFFAOYSA-N
    • FCH2829646
    • OR360879
    • AX8103176
    • X0995
    • AM20100778
    • 2-Carboxythiophene-5-boronic acid pinacol ester
    • 5-Carboxythiophene-2-boronic acid pinacol ester
    • 5-boronothiophene-
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid
    • AS-39951
    • SY025294
    • MFCD09952060
    • C11H15BO4S
    • 2-Carboxy-thiophene-5-boronic acid pinacol ester
    • A865117
    • AKOS015893492
    • 779335-05-6
    • CS-0153865
    • SCHEMBL823673
    • 5-Carboxythiophene-2-boronic acid pinacol ester, 96%
    • DTXSID80682222
    • FT-0745833
    • 5-boronothiophene-2-carboxylic acid pinacol ester
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophene-carboxylic acid
    • MDL： MFCD09952060
    • Inchi： 1S/C11H15BO4S/c1-10(2)11(3,4)16-12(15-10)8-6-5-7(17-8)9(13)14/h5-6H,1-4H3,(H,13,14)
    • InChI Key： YLZRZHOUXZZBTF-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 254.07800
  • Monoisotopic Mass: 254.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84

Experimental Properties

  • Density: 1.235
  • Melting Point: 176-181 °C
  • Boiling Point: 403.444 °C at 760 mmHg
  • Flash Point: 197.796 °C
  • PSA: 84.00000
  • LogP: 1.74550

5-Carboxylthiophene-2-boronic acid pinacol ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

5-Carboxylthiophene-2-boronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Carboxylthiophene-2-boronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169003594-1g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
 779335-05-6 95%
1g
 $188.10 2023-09-01
Alichem
A169003594-5g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
 779335-05-6 95%
5g
 $614.52 2023-09-01
TRC
C179803-100mg
5-Carboxylthiophene-2-boronic acid pinacol ester
 779335-05-6
100mg
 $ 64.00 2023-04-18
TRC
C179803-250mg
5-Carboxylthiophene-2-boronic acid pinacol ester
 779335-05-6
250mg
 $ 110.00 2023-04-18
TRC
C179803-500mg
5-Carboxylthiophene-2-boronic acid pinacol ester
 779335-05-6
500mg
 $ 161.00 2023-04-18
TRC
C179803-1g
5-Carboxylthiophene-2-boronic acid pinacol ester
 779335-05-6
1g
 $ 224.00 2023-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TV251-5g
5-Carboxylthiophene-2-boronic acid pinacol ester
 779335-05-6 95%
5g
 3975.0CNY 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T67710-5g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
 779335-05-6 95%
5g
 ¥2320.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T67710-1g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
 779335-05-6 95%
1g
 ¥577.0 2024-07-18
Chemenu
CM135732-1g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
 779335-05-6 95%
1g
 $95 2024-07-23

5-Carboxylthiophene-2-boronic acid pinacol ester Production Method

5-Carboxylthiophene-2-boronic acid pinacol ester Related Literature

779335-05-6 (5-Carboxylthiophene-2-boronic acid pinacol ester) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司